Cas no 63856-83-7 (2-(2-bromo-3,4-dimethoxyphenyl)acetic acid)

2-(2-Bromo-3,4-dimethoxyphenyl)acetic acid is a brominated dimethoxyphenyl derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its key structural features—the bromine substituent and dimethoxy groups—enhance reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic frameworks. The acetic acid moiety allows for further derivatization, including esterification or amide formation, broadening its utility in pharmaceutical and agrochemical research. This compound’s well-defined reactivity and stability under standard conditions make it a reliable building block for targeted molecular design. Suitable for controlled functionalization, it is particularly valuable in medicinal chemistry for scaffold diversification.
2-(2-bromo-3,4-dimethoxyphenyl)acetic acid structure
63856-83-7 structure
Product Name:2-(2-bromo-3,4-dimethoxyphenyl)acetic acid
CAS No:63856-83-7
MF:C10H11BrO4
MW:275.095942735672
CID:3369976
PubChem ID:10492605
Update Time:2025-10-11

2-(2-bromo-3,4-dimethoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • BENZENEACETIC ACID, 2-BROMO-3,4-DIMETHOXY-
    • 2-(2-bromo-3,4-dimethoxyphenyl)acetic acid
    • 63856-83-7
    • SCHEMBL149945
    • EN300-1914276
    • AS-0289
    • Inchi: 1S/C10H11BrO4/c1-14-7-4-3-6(5-8(12)13)9(11)10(7)15-2/h3-4H,5H2,1-2H3,(H,12,13)
    • InChI Key: XQJUUMCWRUGRIO-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=CC=1CC(=O)O)OC)OC

Computed Properties

  • Exact Mass: 273.98407Da
  • Monoisotopic Mass: 273.98407Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.8Ų

2-(2-bromo-3,4-dimethoxyphenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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